Cas no 618390-73-1 (4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate)

• Product Name: 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate
• CAS No: 618390-73-1
• MF: C₂₃H₂₀O₆S
• MW: 424.466305732727
• CID: 5554790
• Update Time: 2025-06-09

4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate

• Inchi： 1S/C23H20O6S/c1-26-19-13-15(14-20(27-2)22(19)28-3)6-11-18(24)16-7-9-17(10-8-16)29-23(25)21-5-4-12-30-21/h4-14H,1-3H3
• InChI Key： VRCZZXMSNRWHFI-UHFFFAOYSA-N
• SMILES： C1(C(OC2=CC=C(C(=O)C=CC3=CC(OC)=C(OC)C(OC)=C3)C=C2)=O)SC=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate

Introduction to 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate (CAS No. 618390-73-1)

4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate, with the CAS number 618390-73-1, is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate molecular architecture, which includes a thiophene ring, a phenyl group, and a propenoyl moiety substituted with a trimethoxyphenyl group. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The synthesis of 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes, which is crucial for its potential use in pharmaceutical formulations. The compound's structural complexity also presents challenges in terms of purity and stability, necessitating rigorous analytical techniques for quality control.

In terms of its biological activity, 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate has been studied for its potential therapeutic applications. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. Additionally, it has been found to induce apoptosis in cancer cells by modulating various signaling pathways involved in cell survival and proliferation.

The mechanism of action of 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate is multifaceted. It interacts with multiple cellular targets, including enzymes and receptors, to exert its biological effects. One of the key targets is the nuclear factor-kappa B (NF-κB) pathway, which plays a central role in inflammation and cancer. By inhibiting NF-κB activation, this compound can effectively reduce inflammation and prevent the progression of cancer. Furthermore, it has been shown to interfere with the mitogen-activated protein kinase (MAPK) signaling pathway, which is another critical regulator of cell proliferation and survival.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate in treating various diseases. Preliminary results from phase I trials have indicated that the compound is well-tolerated by patients and shows promising therapeutic effects. However, further studies are needed to fully understand its pharmacokinetics and pharmacodynamics in humans.

In addition to its therapeutic potential, 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate has also been explored for its use as a research tool in studying cellular processes. Its ability to modulate specific signaling pathways makes it a valuable probe for investigating the molecular mechanisms underlying inflammation and cancer. Researchers can use this compound to gain insights into the roles of various proteins and enzymes in these processes, which can inform the development of new therapeutic strategies.

The future prospects for 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate are promising. Ongoing research aims to optimize its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve its bioavailability and target specific tissues or organs. These advancements could pave the way for more effective treatments for inflammatory diseases and cancer.

In conclusion, 4-[(2E)-3-(3,4,5-trimethoxyphenyl)prop-2-enoyl]phenyl thiophene-2-carboxylate (CAS No. 618390-73-1) is a promising compound with a wide range of potential applications in medicine and research. Its unique chemical structure and biological activities make it an important molecule to study further. As research continues to advance our understanding of this compound's properties and mechanisms of action, it holds great promise for contributing to the development of new therapies for various diseases.